Cas no 1090773-03-7 (3-formylphenyl 3-fluorobenzene-1-sulfonate)

• Product Name: 3-formylphenyl 3-fluorobenzene-1-sulfonate
• CAS No: 1090773-03-7
• Molecular Formula: C₁₃H₉FO₄S
• Molecular Weight: 280.271566152573
• CID: 5449750
• PubChem ID: 40029370

3-formylphenyl 3-fluorobenzene-1-sulfonate Properties

Names and Identifiers

• Z45533653
• EN300-26577478
• 3-formylphenyl 3-fluorobenzene-1-sulfonate
• 1090773-03-7
• AKOS030691697
• (3-formylphenyl) 3-fluorobenzenesulfonate
• 3-Formylphenyl 3-fluorobenzenesulfonate

• InChIKey： TUGBEKRVKSINIL-UHFFFAOYSA-N
• Inchi： 1S/C13H9FO4S/c14-11-4-2-6-13(8-11)19(16,17)18-12-5-1-3-10(7-12)9-15/h1-9H
• SMILES： C1(S(OC2=CC=CC(C=O)=C2)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 280.02055810g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 280.02055810g/mol
• Heavy Atom Count: 19
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Boiling Point: 443.1±45.0 °C(Predicted)
• Density: 1.408±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters